Cas no 620103-74-4 (2-Thiophenesulfonamide, N-2-benzothiazolyl-5-chloro-)

• Product Name: 2-Thiophenesulfonamide, N-2-benzothiazolyl-5-chloro-
• CAS No: 620103-74-4
• MF: C₁₁H₇ClN₂O₂S₃
• MW: 330.8
• CID: 5519411
• PubChem ID: 893880
• Update Time: 2025-06-08

2-Thiophenesulfonamide, N-2-benzothiazolyl-5-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, N-2-benzothiazolyl-5-chloro-
• WAY-327936
• BDBM89814
• N-(benzo[d]thiazol-2-yl)-5-chlorothiophene-2-sulfonamide
• HMS2472E14
• Z45653418
• F2399-0056
• N-(1,3-benzothiazol-2-yl)-5-chloranyl-thiophene-2-sulfonamide
• MLS000124095
• N-(1,3-benzothiazol-2-yl)-5-chlorothiophene-2-sulfonamide
• N-(1,3-benzothiazol-2-yl)-5-chloro-2-thiophenesulfonamide
• 5-Chloro-thiophene-2-sulfonic acid benzothiazol-2-ylamide
• CHEMBL1573421
• 620103-74-4
• AKOS000579411
• REGID_for_CID_893880
• SMR000124568
• SCHEMBL11887844
• cid_893880
• N-(1,3-benzothiazol-2-yl)-5-chloro-thiophene-2-sulfonamide
• G72018

• Inchi： 1S/C11H7ClN2O2S3/c12-9-5-6-10(18-9)19(15,16)14-11-13-7-3-1-2-4-8(7)17-11/h1-6H,(H,13,14)
• InChI Key： ROKZYXRZNANQRQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC3=CC=CC=C3S2)(=O)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 329.9358187g/mol
• Monoisotopic Mass: 329.9358187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 124Ų

Additional information on 2-Thiophenesulfonamide, N-2-benzothiazolyl-5-chloro-

Recent Advances in the Study of 2-Thiophenesulfonamide, N-2-benzothiazolyl-5-chloro- (CAS: 620103-74-4)

The compound 2-Thiophenesulfonamide, N-2-benzothiazolyl-5-chloro- (CAS: 620103-74-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique thiophene and benzothiazole moieties, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and antimicrobial activity. Recent studies have explored its molecular interactions, synthesis pathways, and biological efficacy, positioning it as a promising candidate for further drug development.

One of the key findings in recent research involves the compound's role as a potent inhibitor of carbonic anhydrase (CA) isoforms. Carbonic anhydrases are a family of metalloenzymes that play critical roles in physiological processes such as pH regulation, CO2 transport, and electrolyte secretion. Dysregulation of these enzymes is implicated in various diseases, including glaucoma, epilepsy, and cancer. Studies have demonstrated that 2-Thiophenesulfonamide, N-2-benzothiazolyl-5-chloro- exhibits high selectivity and affinity for specific CA isoforms, making it a valuable tool for targeted therapy. The compound's inhibitory activity was confirmed through in vitro assays, with IC50 values in the nanomolar range for certain isoforms.

In addition to its enzyme inhibitory properties, recent investigations have highlighted the antimicrobial potential of this compound. Structural modifications of the thiophene and benzothiazole rings have been shown to enhance its efficacy against a range of bacterial and fungal pathogens. For instance, derivatives of 2-Thiophenesulfonamide, N-2-benzothiazolyl-5-chloro- have demonstrated significant activity against drug-resistant strains of Staphylococcus aureus and Candida albicans. These findings suggest that the compound could serve as a scaffold for the development of novel antimicrobial agents, addressing the growing challenge of antibiotic resistance.

The synthesis of 2-Thiophenesulfonamide, N-2-benzothiazolyl-5-chloro- has also been a focus of recent research, with efforts directed toward optimizing yield and purity. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to improve the efficiency of the synthetic route. These methodologies not only reduce reaction times but also minimize the use of hazardous solvents, aligning with the principles of sustainable chemistry. Analytical characterization, including NMR spectroscopy and mass spectrometry, has confirmed the structural integrity of the synthesized compound, ensuring its suitability for further biological evaluation.

Looking ahead, the therapeutic potential of 2-Thiophenesulfonamide, N-2-benzothiazolyl-5-chloro- warrants further exploration. Preclinical studies are needed to evaluate its pharmacokinetic and pharmacodynamic profiles, as well as its safety and toxicity in vivo. Additionally, computational modeling and structure-activity relationship (SAR) studies could provide deeper insights into the molecular basis of its activity, facilitating the design of more potent and selective derivatives. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically relevant applications.

In conclusion, 2-Thiophenesulfonamide, N-2-benzothiazolyl-5-chloro- (CAS: 620103-74-4) represents a promising compound with diverse pharmacological applications. Its ability to inhibit carbonic anhydrases and combat microbial pathogens underscores its potential as a multifunctional therapeutic agent. Continued research and development efforts are expected to unlock new opportunities for this compound in the treatment of various diseases, contributing to the advancement of chemical biology and medicinal chemistry.